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Compound of Interest

Compound Name: 2-Fluoro-DL-phenylglycine

Cat. No.: B1296894

Essential Safety and Handling Guide for 2-
Fluoro-DL-phenylglycine

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the proper handling, storage,

and disposal of 2-Fluoro-DL-phenylglycine. Adherence to these procedures is essential for
ensuring laboratory safety and maintaining the integrity of your research.

Personal Protective Equipment (PPE)

When handling 2-Fluoro-DL-phenylglycine, a comprehensive suite of personal protective
equipment is mandatory to prevent skin and respiratory exposure. The selection of appropriate
PPE should be based on a thorough risk assessment of the specific laboratory procedures
being performed.
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PPE Category

Specification

Purpose

Eye Protection

Chemical splash goggles or a

full-face shield.

Protects eyes from dust
particles and potential

splashes.

Hand Protection

Chemical-resistant gloves.
Nitrile gloves are a suitable
minimum, with Viton or Butyl
rubber gloves recommended

for extended contact.

Prevents skin contact with the
chemical. It is crucial to select
gloves with high resistance to
halogenated aromatic
compounds.[1][2][3][4]

Respiratory Protection

A NIOSH-approved N95
respirator is required for
handling the powder to
minimize inhalation of dust
particles.[5][6][7]

Protects the respiratory system
from airborne particulates.
Note that N95 respirators do
not protect against chemical

vapors.

Body Protection

A lab coat, buttoned
completely, and closed-toe

shoes.

Protects skin and personal

clothing from contamination.

Handling Procedures

Proper handling techniques are critical to minimize exposure and prevent contamination.

e Engineering Controls: Always handle 2-Fluoro-DL-phenylglycine in a well-ventilated area,

preferably within a certified chemical fume hood, to control exposure to airborne dust.

* Weighing and Transfer: When weighing, use a balance with a draft shield or conduct the

operation within a fume hood. Use appropriate tools (e.g., spatulas) to handle the powder

and avoid generating dust.

» General Hygiene: Avoid all skin contact with the chemical.[8] Do not eat, drink, or smoke in

areas where this chemical is handled. Wash hands thoroughly with soap and water after

handling and before leaving the laboratory.[8]

Spill and Emergency Procedures
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In the event of a spill, immediate and appropriate action is necessary to contain the situation

and prevent exposure.

e Small Spills:

o Alert personnel in the immediate area.

o Wearing the appropriate PPE, gently cover the spill with an absorbent material to avoid

raising dust.

o Carefully sweep the absorbed material into a designated waste container.

o Large Spills:

o Evacuate the area immediately.

o Alert your institution's environmental health and safety (EHS) department.

o Restrict access to the spill area.

o Await the arrival of trained emergency response personnel.

Emergency Contact

Procedure

Skin Contact

Immediately flush the affected area with copious
amounts of water for at least 15 minutes.

Remove contaminated clothing.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek medical

attention.

Move the exposed individual to fresh air. If

Inhalation breathing is difficult, provide oxygen. Seek
medical attention.
) Do not induce vomiting. Rinse mouth with water.
Ingestion

Seek immediate medical attention.
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Disposal Plan

As a halogenated organic compound, 2-Fluoro-DL-phenylglycine and any contaminated
materials must be disposed of as hazardous waste.

o Waste Collection: Collect all waste material, including contaminated PPE and spill cleanup
materials, in a clearly labeled, sealed container.[9]

o Labeling: The waste container must be labeled with "Hazardous Waste" and the chemical
name.

o Storage: Store the waste container in a designated, secure area away from incompatible
materials.

o Disposal: Arrange for disposal through your institution's licensed hazardous waste disposal
program. Do not dispose of this chemical down the drain or in regular trash.[10][11][12][13]

Experimental Workflow

The following diagram outlines the standard operational workflow for handling 2-Fluoro-DL-
phenylglycine, from preparation to disposal, to ensure a safe and efficient process.
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Safe Handling Workflow for 2-Fluoro-DL-phenylglycine
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Caption: Standard operational workflow for handling 2-Fluoro-DL-phenylglycine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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